Cas no 40480-38-4 (1,10-phenanthroline-2-carbothioamide)

1,10-phenanthroline-2-carbothioamide structure
40480-38-4 structure
Product Name:1,10-phenanthroline-2-carbothioamide
CAS No:40480-38-4
MF:C13H9N3S
MW:239.295660734177
CID:925817
PubChem ID:1240086
Update Time:2025-04-19

1,10-phenanthroline-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1,10-phenanthroline-2-carbothioamide
    • DTXSID40361288
    • CHEMBL278030
    • NSC242688
    • NSC-242688
    • 40480-38-4
    • Inchi: 1S/C13H9N3S/c14-13(17)10-6-5-9-4-3-8-2-1-7-15-11(8)12(9)16-10/h1-7H,(H2,14,17)
    • InChI Key: OFPHBEVWFMGZGU-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=C2C=CC3=CC=CN=C3C2=N1)N

Computed Properties

  • Exact Mass: 239.05171847g/mol
  • Monoisotopic Mass: 239.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.9Ų

1,10-phenanthroline-2-carbothioamide Related Literature

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